N-[2-(acetylamino)phenyl]-3,5-dimethylbenzamide

• IUPAC Name: N-(2-acetamidophenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C17H18N2O2/c1-11-8-12(2)10-14(9-11)17(21)19-16-7-5-4-6-15(16)18-13(3)20/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: CVBYBSHOOWEHEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2NC(=O)C)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-[2-(acetylamino)phenyl]-3,5-dimethylbenzamide, also known as N-(2-Acetamidophenyl)-3,5-dimethylbenzamide (also referred to as AM404), is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM404 is a synthetic derivative of paracetamol (acetaminophen), which is a widely used analgesic drug.

Mechanism of Action

AM404 is known to inhibit the reuptake of the endocannabinoid anandamide, which leads to increased levels of anandamide in the body. Anandamide is a neurotransmitter that binds to cannabinoid receptors in the brain and is involved in the regulation of pain, mood, and appetite. By inhibiting the reuptake of anandamide, AM404 enhances the activity of the endocannabinoid system, leading to its therapeutic effects.
Biochemical and Physiological Effects:
AM404 has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have analgesic effects by modulating pain pathways in the brain. Moreover, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

AM404 has several advantages for lab experiments. It is a well-characterized compound that is readily available for research purposes. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, AM404 has some limitations for lab experiments. It is a synthetic compound that may not accurately mimic the effects of endocannabinoids in the body. Moreover, its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on AM404. One potential area of research is its potential use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it may have potential applications in the treatment of chronic pain and inflammation. Furthermore, the development of more potent and selective inhibitors of the endocannabinoid system may lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

AM404 can be synthesized by reacting 2-aminophenol with 3,5-dimethylbenzoyl chloride in the presence of triethylamine and acetic anhydride. The resulting product is then acetylated to form AM404.

Scientific Research Applications

AM404 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties. Additionally, it has been found to modulate the endocannabinoid system, which is involved in various physiological processes such as pain sensation, appetite, and mood regulation.